Cas no 2555-05-7 (3-Methyl-2-pyrrolidinone)

3-Methyl-2-pyrrolidinone structure
3-Methyl-2-pyrrolidinone structure
Product Name:3-Methyl-2-pyrrolidinone
CAS No:2555-05-7
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD00005271
CID:268093
PubChem ID:102848
Update Time:2025-04-19

3-Methyl-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-pyrrolidinone
    • 3-Methylpyrrolidin-2-one
    • 2-Pyrrolidinone,3-methyl-
    • 2-Pyrrolidinone,3-methyl
    • 3-Methyl-2-pyrrolidinon
    • 3-methyl-2-pyrrolidone
    • 3-methylpyrrolidinone
    • 3-methylpyrrolidone
    • 3-Methyl-pyrrolidin-2-one
    • 2-Pyrrolidinone, 3-methyl-
    • AOCWQPKHSMJWPL-UHFFFAOYSA-N
    • methylbutyrolactim
    • PubChem18075
    • rac-3-methyl-pyrrolidin-2-one
    • (racemic) 3-methylpyrrolidin-2-one
    • SBB056161
    • RP00410
    • VZ27071
    • 4-Methyl-3,4-dihydro-2H-pyrrol-5-ol
    • BC67600
    • EN300-90493
    • CS-W004958
    • FT-0600589
    • Z1198147219
    • SB44690
    • SY344403
    • W-204266
    • MFCD19218001
    • AS-58154
    • CHEMBL59378
    • (+/-)-HUPERZINEA
    • NS00046088
    • DTXSID30948446
    • 2555-05-7
    • EINECS 219-865-2
    • MFCD00005271
    • C74322
    • AKOS006227662
    • SY109439
    • DB-003934
    • DB-008320
    • MDL: MFCD00005271
    • Inchi: 1S/C5H9NO/c1-4-2-3-6-5(4)7/h4H,2-3H2,1H3,(H,6,7)
    • InChI Key: AOCWQPKHSMJWPL-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CCN1

Computed Properties

  • Exact Mass: 99.06840
  • Monoisotopic Mass: 99.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 90.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.2

Experimental Properties

  • Density: 0.979
  • Melting Point: 55°C
  • Boiling Point: 240.5°C at 760 mmHg
  • Flash Point: 127.5°C
  • Refractive Index: 1.439
  • PSA: 29.10000
  • LogP: 0.47120

3-Methyl-2-pyrrolidinone Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

3-Methyl-2-pyrrolidinone Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3-Methyl-2-pyrrolidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068966-250mg
3-Methylpyrrolidin-2-one
2555-05-7 97%
250mg
£108.00 2022-03-01
Fluorochem
068966-1g
3-Methylpyrrolidin-2-one
2555-05-7 97%
1g
£274.00 2022-03-01
Fluorochem
068966-5g
3-Methylpyrrolidin-2-one
2555-05-7 97%
5g
£958.00 2022-03-01
Fluorochem
068966-10g
3-Methylpyrrolidin-2-one
2555-05-7 97%
10g
£1725.00 2022-03-01
Alichem
A109007937-1g
3-Methylpyrrolidin-2-one
2555-05-7 95%
1g
$217.80 2023-09-02
Alichem
A109007937-5g
3-Methylpyrrolidin-2-one
2555-05-7 95%
5g
$677.25 2023-09-02
Alichem
A109007937-10g
3-Methylpyrrolidin-2-one
2555-05-7 95%
10g
$1058.40 2023-09-02
Chemenu
CM196917-5g
3-Methylpyrrolidin-2-one
2555-05-7 95%
5g
$603 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M45330-1g
3-Methylpyrrolidin-2-one
2555-05-7
1g
¥1196.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M45330-250mg
3-Methylpyrrolidin-2-one
2555-05-7
250mg
¥476.0 2021-09-04

3-Methyl-2-pyrrolidinone Related Literature

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent